Cas no 2171423-64-4 (4-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-5-methylhexanoic acid)

• Product Name: 4-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-5-methylhexanoic acid
• CAS No: 2171423-64-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6409996
• PubChem ID: 165538632
• Update Time: 2025-05-24

4-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-5-methylhexanoic acid
• EN300-1510206
• 2171423-64-4
• 4-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}-5-methylhexanoic acid

• Inchi： 1S/C28H36N2O5/c1-4-25(27(33)29-16-15-19(18(2)3)13-14-26(31)32)30-28(34)35-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24-25H,4,13-17H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)/t19?,25-/m1/s1
• InChI Key： OTIUMJNTRBURGL-OPEAARRCSA-N
• SMILES： O(C(N[C@H](CC)C(NCCC(CCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-5-methylhexanoic acid

Recent Advances in the Study of 4-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-5-methylhexanoic acid (CAS: 2171423-64-4)

The compound 4-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-5-methylhexanoic acid (CAS: 2171423-64-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and proteomics research. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the branched alkyl chain highlights its utility in solid-phase peptide synthesis (SPPS) and drug discovery applications.

Recent studies have focused on optimizing the synthetic pathways for this compound to enhance yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel enzymatic approach that significantly reduces side reactions during the coupling steps, achieving a purity of over 98%. This advancement is particularly relevant for large-scale production, where consistency and efficiency are paramount. Furthermore, the compound's role in stabilizing peptide structures has been explored, with findings suggesting that it can mitigate aggregation issues commonly encountered in peptide-based drug formulations.

In addition to its synthetic utility, 4-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-5-methylhexanoic acid has been investigated for its potential biological activities. Preliminary in vitro studies indicate that derivatives of this compound exhibit moderate inhibitory effects on specific proteases involved in inflammatory pathways. These findings, published in Bioorganic & Medicinal Chemistry Letters, propose a dual role for the molecule—both as a building block for peptide synthesis and as a scaffold for developing novel protease inhibitors.

The pharmacokinetic properties of this compound have also been a subject of recent research. A 2024 study utilizing mass spectrometry and HPLC techniques revealed that the molecule demonstrates favorable stability under physiological conditions, with a half-life of approximately 6 hours in plasma. This stability, combined with its low cytotoxicity profile, positions it as a promising candidate for further preclinical evaluation. Researchers are now exploring its incorporation into targeted drug delivery systems, leveraging its structural flexibility to enhance bioavailability.

Looking ahead, the integration of computational modeling and machine learning approaches is expected to accelerate the optimization of 4-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-5-methylhexanoic acid derivatives. A collaborative effort between academic and industrial researchers aims to develop a comprehensive database of its analogs, facilitating the identification of compounds with enhanced therapeutic potential. This initiative, funded by the National Institutes of Health (NIH), underscores the growing recognition of this molecule's versatility in drug development.

In conclusion, the ongoing research on 4-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-5-methylhexanoic acid (CAS: 2171423-64-4) highlights its multifaceted applications in chemical biology and pharmaceutical sciences. From synthetic improvements to biological evaluations, the compound continues to serve as a valuable tool for advancing peptide-based therapeutics and protease-targeted drug discovery. Future studies will likely focus on translational applications, bridging the gap between laboratory findings and clinical utility.